Cas no 7565-19-7 (N-Benzyl-N-methylguanidine)

• Product Name: N-Benzyl-N-methylguanidine
• CAS No: 7565-19-7
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 1086977
• PubChem ID: 9506
• Update Time: 2025-11-01

N-Benzyl-N-methylguanidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1-methylguanidine
• N-Benzyl-N-methylguanidine
• N-Benzyl-N-methyl-guanidin
• N-benzyl-N-methylguanidine(SALTDATA: 0.5H2SO4)
• CHEMBRDG-BB 4015994
• DTXSID10274497
• BB 0323263
• 330-69-8
• SCHEMBL1620582
• 7565-19-7
• AKOS000225158
• methyl-benzylguanidine
• FT-0767841
• BS-3881
• DB-075004
• STL185722

• MDL： MFCD08060004
• Inchi： 1S/C9H13N3/c1-12(9(10)11)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H3,10,11)
• InChI Key： HRUWBAUPQXBXBY-UHFFFAOYSA-N
• SMILES： N(C(=N)N)(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 163.11100
• Monoisotopic Mass: 163.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.07
• Boiling Point: 270.1°C at 760 mmHg
• Flash Point: 117.1°C
• Refractive Index: 1.557
• PSA: 53.11000
• LogP: 1.81190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-Benzyl-N-methylguanidine

Comprehensive Guide to N-Benzyl-N-methylguanidine (CAS No. 7565-19-7): Properties, Applications, and Research Insights

N-Benzyl-N-methylguanidine (CAS No. 7565-19-7) is a specialized organic compound with a guanidine backbone, featuring a benzyl and methyl substitution. This structure grants it unique chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The compound's molecular formula (C₉H₁₃N₃) and molecular weight (163.22 g/mol) are critical for researchers exploring its reactivity and potential applications.

In recent years, the demand for guanidine derivatives has surged due to their versatility in drug discovery. N-Benzyl-N-methylguanidine is often investigated for its role as an intermediate in synthesizing bioactive molecules. For instance, its hydrogen-bonding capacity and basicity make it valuable in designing enzyme inhibitors or antimicrobial agents. Researchers frequently search for "guanidine-based drug candidates" or "CAS 7565-19-7 applications," reflecting its relevance in modern medicinal chemistry.

The compound's solubility in polar solvents like water and ethanol enhances its utility in laboratory settings. Its stability under ambient conditions is another advantage, reducing storage challenges. Industries focusing on "high-purity chemical intermediates" or "custom synthesis of N-substituted guanidines" often prioritize this compound for its consistent performance. Additionally, its low toxicity profile (under standard handling) aligns with the growing emphasis on green chemistry and sustainable practices.

Beyond pharmaceuticals, N-Benzyl-N-methylguanidine finds niche applications in material science. Its ability to act as a ligand or catalyst in polymerization reactions is under exploration. Queries like "guanidine derivatives in polymer synthesis" or "7565-19-7 material science uses" highlight emerging interest in this area. The compound's aromatic benzyl group may contribute to enhanced thermal stability in polymer matrices, a topic gaining traction in academic forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing N-Benzyl-N-methylguanidine. Laboratories often seek "CAS 7565-19-7 spectral data" or "purity testing methods for guanidine compounds" to ensure quality control. The compound's distinctive UV absorption and chromatographic behavior further aid in its identification and quantification.

In summary, N-Benzyl-N-methylguanidine (CAS No. 7565-19-7) is a multifaceted compound bridging gaps between academia and industry. Its applications span from life sciences to advanced materials, driven by its adaptable chemical framework. As research progresses, keywords like "guanidine functionalization" and "7565-19-7 supplier" will continue to dominate scientific searches, underscoring its enduring significance.